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Compound of Interest

Compound Name: Fmoc-Lys(Tnm)-OH

Cat. No.: B12277104 Get Quote

Fmoc-Lys(Tnm)-OH (CAS: 251316-95-7) is a solid organic compound containing a nitro-

functionalized protecting group. While distinct from the highly explosive reagent

Tetranitromethane (TNM), the presence of the nitro moiety necessitates treating this waste as

potentially energetic and hazardous.

Primary Disposal Method: Chemical Incineration (High Temperature).

Waste Classification: Hazardous Organic Solid (Non-halogenated, unless mixed with

halogenated solvents).

Critical Restriction: Do NOT dispose of down the drain. Do NOT autoclave (heat sensitivity of

nitro groups).

Chemical Identification & Hazard Profile
Accurate identification is the first step in safety. Do not confuse this stable solid derivative with

the liquid reagent Tetranitromethane.
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Parameter Specification

Chemical Name Fmoc-Lys(Tnm)-OH

Full Name

N-alpha-(9-Fluorenylmethyloxycarbonyl)-N-

epsilon-[(3-nitro-1,5-dioxaspiro[5.5]undec-3-

yl)methoxycarbonyl]-L-lysine

CAS Number 251316-95-7

Formula C₃₂H₃₉N₃O₁₀

Physical State White to off-white powder

Key Hazard
Nitro Group: Potential for thermal instability.[1]

[2][3][4][5] Irritant: Skin/Eye/Respiratory.[6]

Reactivity
Incompatible with strong oxidizers and strong

bases (which remove Fmoc).

Expert Insight: The "Tnm" group in this context refers to the 3-nitro-1,5-dioxaspiro[5.5]undec-3-

yl moiety.[7] Unlike simple alkyl protecting groups, this structure contains a nitro group, which

can contribute to exothermic decomposition if subjected to high heat or shock. Always handle as

a reactive solid.

Waste Segregation & Classification
Proper segregation prevents dangerous cross-reactions in waste streams.

A. Solid Waste (Unused Substance)
Container: High-density polyethylene (HDPE) or amber glass jar.

Labeling: "Hazardous Waste - Solid - Toxic/Irritant - Fmoc-Lys(Tnm)-OH".
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Segregation: Keep separate from oxidizers (e.g., nitrates, perchlorates) and reducing agents.

B. Liquid Waste (Reaction Mixtures/HPLC Waste)
Solvent Context: Usually dissolved in DMF, NMP, or DCM.[8][9]

Classification:

If in DCM: Halogenated Organic Waste.

If in DMF/Methanol: Non-Halogenated Organic Waste.

Precaution: Ensure the waste stream pH is neutral. Strongly basic waste (e.g., piperidine

solutions) can cleave the Fmoc group, releasing the free amine, but the Tnm group may

remain intact or degrade depending on conditions.

C. Contaminated Debris (Sharps/Gloves)
Sharps: Dispose of needles/syringes in rigid, puncture-proof biohazard/chemical sharps

containers.

Soft Debris: Gloves, paper towels, and weigh boats contaminated with the substance must

be bagged in chemically resistant yellow/red hazardous waste bags (depending on

institutional color codes) and incinerated.

Detailed Disposal Protocols
Protocol A: Disposal of Excess Solid Reagent

Personal Protective Equipment (PPE): Wear nitrile gloves (double gloving recommended),

safety goggles, and a lab coat. Use a fume hood.

Transfer: Carefully transfer the solid into a pre-labeled hazardous waste container. Avoid

generating dust.[10][11][12]

Deactivation (Optional but recommended for trace amounts):

Note: There is no standard "neutralization" for the nitro group in a disposal context.

Incineration is the only validated destruction method.
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Do not attempt to chemically degrade bulk amounts in the lab due to unknown exotherms.

Sealing: Tightly cap the container. Wipe the exterior with a damp paper towel (dispose of the

towel as contaminated debris).

Manifest: Log the waste into your facility's tracking system under RCRA Code D001

(Ignitable/Reactive - precautionary) or D003 (Reactive) if determined by local EHS, though

often classified simply as generic organic hazardous waste.

Protocol B: Cleaning & Decontamination of Glassware
Solvent Rinse: Rinse glassware 3x with Acetone or Dichloromethane (DCM).

Reasoning: Fmoc-amino acids have poor water solubility. Organic solvents are required to

solubilize residues.

Collection: Collect all rinsates into the appropriate liquid organic waste carboy.

Washing: Wash glassware with soap and water only after visible solid is removed.

Verification: Visual inspection under strong light to ensure no powder remains.

Emergency Spill Management
If Fmoc-Lys(Tnm)-OH is spilled:

Evacuate & Ventilate: If a large amount (>10g) is spilled and dust is airborne, evacuate the

immediate area.

Dust Control: Cover the spill with a damp absorbent pad (dampened with water or ethanol) to

prevent dust dispersion. Do not dry sweep.

Cleanup:

Scoop up the damp material using a plastic scoop (spark-proof).

Place in a wide-mouth waste jar.

Wipe the surface with acetone followed by soap and water.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b12277104?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12277104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal: Label the jar as "Spill Debris: Fmoc-Lys(Tnm)-OH" and arrange for pickup.

Visual Workflow: Waste Decision Tree
The following diagram illustrates the logical flow for segregating Fmoc-Lys(Tnm)-OH waste

streams.

Waste Generation:
Fmoc-Lys(Tnm)-OH

Physical State?
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Chem-Contaminated
Solids Bag

Halogenated Waste Carboy
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No (e.g. DMF, MeOH)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Fmoc-Lys(Tnm)-OH waste based on physical state

and solvent composition.[8]

Regulatory Compliance (RCRA)
In the United States, waste characterization is mandatory under 40 CFR 262.11.
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P-List / U-List: Fmoc-Lys(Tnm)-OH is not specifically listed on the EPA P-list (acutely toxic)

or U-list.

Characteristic Waste:

Ignitability (D001): Unlikely for the solid, but possible if mixed with oxidizers.

Reactivity (D003): Due to the nitro group, EHS officers may conservatively classify it as

potentially reactive, requiring incineration.

Generator Status: Ensure your facility's monthly generation limits are not exceeded by this

disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.researchgate.net/post/Can_we_remove_the_fmoc_group_after_peptide_cleavage
https://www.researchgate.net/publication/15303828_Methods_for_Removing_the_Fmoc_Group
https://www.fishersci.com/store/msds?partNumber=AAH63768&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.anaspec.com/assets/4808c312-b6d9-4275-87f2-e7eeb8fcb88c/sds-en-as-20132-fmoc-lysboc-oh.pdf
https://file.medchemexpress.com/batch_PDF/HY-147104/Fmoc-Lys-5-FITC-OH-SDS-MedChemExpress.pdf
https://www.apeptides.com/en/h-pd-13606.html
https://www.benchchem.com/product/b12277104#fmoc-lys-tnm-oh-proper-disposal-procedures
https://www.benchchem.com/product/b12277104#fmoc-lys-tnm-oh-proper-disposal-procedures
https://www.benchchem.com/product/b12277104#fmoc-lys-tnm-oh-proper-disposal-procedures
https://www.benchchem.com/product/b12277104#fmoc-lys-tnm-oh-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12277104?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12277104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

